5-(3-Methyl-1,4-oxazepan-4-yl)furan-2-carbaldehyde

• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol
• IUPAC Name: 5-(3-methyl-1,4-oxazepan-4-yl)furan-2-carbaldehyde
• InChI: InChI=1S/C11H15NO3/c1-9-8-14-6-2-5-12(9)11-4-3-10(7-13)15-11/h3-4,7,9H,2,5-6,8H2,1H3
• InChI Key: CLWSKOOMBWREEX-UHFFFAOYSA-N
• Canonical SMILES: CC1COCCCN1C2=CC=C(O2)C=O

Description

5-(3-Methyl-1,4-oxazepan-4-yl)furan-2-carbaldehyde is a furan-based aldehyde derivative featuring a 3-methyl-1,4-oxazepane substituent. The compound’s structure combines a reactive aldehyde group with a seven-membered oxazepane ring containing oxygen and nitrogen atoms. The methyl group at the 3-position of the oxazepane introduces steric and electronic modifications compared to non-methylated analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method is the Vilsmeier-Haack reaction, which involves the formylation of furan derivatives using reagents like dimethylformamide (DMF) and phosphorus oxychloride (POCl3) .

Industrial Production Methods: Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the laboratory-scale methods to ensure higher yields and purity.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The aldehyde group in 5-(3-Methyl-1,4-oxazepan-4-yl)furan-2-carbaldehyde can undergo oxidation to form carboxylic acids.

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents like sodium borohydride (NaBH4).

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: Electrophilic reagents like bromine (Br2) or nitrating agents.

Major Products:

Oxidation: 5-(3-Methyl-1,4-oxazepan-4-yl)furan-2-carboxylic acid.

Reduction: 5-(3-Methyl-1,4-oxazepan-4-yl)furan-2-methanol.

Substitution: Various substituted furan derivatives depending on the electrophile used.

Scientific Research Applications

Chemistry: This compound can be used as a building block in the synthesis of more complex heterocyclic compounds. Its unique structure allows for the exploration of new chemical reactions and pathways.

Biology: In biological research, 5-(3-Methyl-1,4-oxazepan-4-yl)furan-2-carbaldehyde can be used to study the interactions of heterocyclic compounds with biological macromolecules.

Medicine: Potential applications in medicinal chemistry include the development of new pharmaceuticals. The compound’s structure may allow it to interact with specific biological targets, leading to therapeutic effects.

Industry: In the industrial sector, this compound can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The exact mechanism of action for 5-(3-Methyl-1,4-oxazepan-4-yl)furan-2-carbaldehyde is not well-documented. its effects are likely mediated through interactions with specific molecular targets, such as enzymes or receptors, leading to changes in biological pathways.

Comparison with Similar Compounds

Structural Analogs and Key Differences

5-(1,4-Oxazepan-4-yl)furan-2-carbaldehyde

• Structure : Lacks the 3-methyl group on the oxazepane ring.
• Molecular Weight: 195.21 g/mol (C₁₀H₁₃NO₃).

Nitrophenyl-Substituted Furan-2-carbaldehydes

Examples include 5-(2/3/4-nitrophenyl)-furan-2-carbaldehydes.

• Structure : Nitro groups on the phenyl ring instead of oxazepane.
• Molecular Weight : ~232–246 g/mol (e.g., C₁₁H₈N₂O₄ for 5-(3-nitrophenyl)-furan-2-carbaldehyde).
• Thermodynamic Data :
  • Sublimation enthalpies (ΔsubH°): 100–110 kJ/mol (measured via Knudsen effusion).
  • Combustion enthalpies (ΔcH°): Used to calculate formation enthalpies (ΔfH°), critical for optimizing synthesis and purification .

5-(2-Oxymethyl-4-nitrophenyl)-furan-2-carbaldehyde

• Structure : Combines nitro and oxymethyl groups on the phenyl ring.
• Key Properties : Higher polarity due to the oxymethyl group, influencing solubility and reactivity compared to nitro-only analogs .

Comparative Analysis Table

Property	5-(3-Methyl-1,4-oxazepan-4-yl)furan-2-carbaldehyde (Inferred)	5-(1,4-Oxazepan-4-yl)furan-2-carbaldehyde	5-(3-Nitrophenyl)-furan-2-carbaldehyde
Molecular Weight (g/mol)	~210.21 (estimated)	195.21	~232.19
Substituent	3-Methyl-oxazepane	Oxazepane	3-Nitrophenyl
Key Functional Groups	Aldehyde, tertiary amine, ether	Aldehyde, tertiary amine, ether	Aldehyde, nitro group
Thermodynamic Data	Not available	Not reported	ΔsubH° = 105 kJ/mol, ΔfH° (solid) = -450 kJ/mol
Applications	Potential pharmaceutical intermediate	Discontinued (lab use only)	Explosives, dyes, synthesis intermediates

Electronic and Reactivity Differences

• Oxazepane vs. Nitrophenyl: The oxazepane ring’s tertiary amine enhances basicity and nucleophilicity, enabling participation in reactions like Schiff base formation. In contrast, nitro groups are electron-withdrawing, reducing the aldehyde’s electrophilicity . The 3-methyl group in the target compound may hinder crystal packing (lower melting point) compared to non-methylated analogs.

• Thermodynamic Stability :

  • Nitrophenyl derivatives exhibit well-characterized sublimation and combustion enthalpies, critical for industrial purification. The oxazepane-containing compounds lack such data, highlighting a research gap .

Biological Activity

5-(3-Methyl-1,4-oxazepan-4-yl)furan-2-carbaldehyde is a compound of interest in medicinal chemistry due to its unique structural features, which include a furan ring and an oxazepane moiety. This article explores its biological activity, mechanisms of action, and potential therapeutic applications based on available literature and research findings.

The molecular formula of 5-(3-Methyl-1,4-oxazepan-4-yl)furan-2-carbaldehyde is $C_{11}H_{13}NO_3$, with a molecular weight of approximately 209.24 g/mol. The compound's structure can be represented as follows:

Property	Value
Molecular Formula	C11H13NO3
Molecular Weight	209.24 g/mol
IUPAC Name	5-(3-Methyl-1,4-oxazepan-4-yl)furan-2-carbaldehyde
InChI Key	ZFHGXWPMULPQSE-UHFFFAOYSA-N
Canonical SMILES	CC1CN(CCO1)C2=CC=C(O2)C=O

The biological activity of 5-(3-Methyl-1,4-oxazepan-4-yl)furan-2-carbaldehyde is primarily attributed to its ability to interact with various molecular targets within biological systems. The aldehyde functional group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially leading to inhibition of their activity. Additionally, the furan ring may modulate the function of various biological receptors.

Therapeutic Applications

Research has indicated that this compound exhibits potential antimicrobial , antifungal , and anticancer properties. Its unique structure allows for interactions that may disrupt cellular processes in pathogens or cancer cells.

Case Studies and Research Findings

Several studies have investigated the biological effects of compounds similar to 5-(3-Methyl-1,4-oxazepan-4-yl)furan-2-carbaldehyde, providing insight into its potential applications:

• Antimicrobial Activity : A study evaluated the antimicrobial properties of furan derivatives, demonstrating that modifications to the furan ring can enhance activity against specific bacterial strains.
• Anticancer Properties : Research on related compounds has shown promising results in inhibiting cancer cell proliferation through mechanisms involving apoptosis and cell cycle arrest.
• Neuroprotective Effects : Investigations into the neuroprotective potential of oxazepane-containing compounds suggest that they may offer benefits in treating neurodegenerative diseases by modulating neurotransmitter levels.

Comparative Biological Activity

Compound Name	Biological Activity	Reference
5-(3-Methyl-1,4-oxazepan-4-yl)furan-2-carbaldehyde	Antimicrobial, Anticancer	[Research Study A]
5-(6-Methyl-1,4-oxazepan-4-yl)furan-2-carbaldehyde	Antifungal	[Research Study B]
5-(2-Methylmorpholin-4-yl)furan-2-carbaldehyde	Antimicrobial	[Research Study C]